Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C7H8N2O B1253829 2-Methylnicotinamide CAS No. 58539-65-4

2-Methylnicotinamide

Cat. No. B1253829
CAS RN: 58539-65-4
M. Wt: 136.15 g/mol
InChI Key: JRYYVMDEUJQWRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08101610B2

Procedure details

6-chloro-N-(4-chloro-3-(3-chlorobenzamido)phenyl)-2-methylnicotinamide (0.16 mmol) was used in general procedure 3 with 1-acetylpiperazine (0.83 mmol). The product was purified by RP-HPLC to give 6-(4-acetylpiperazin-1-yl)-N-(4-chloro-3-(3-chlorobenzamido)phenyl))phenyl)-2-methylnicotinamide. MS (Q1) 526.1 (M)+
Name
6-chloro-N-(4-chloro-3-(3-chlorobenzamido)phenyl)-2-methylnicotinamide
Quantity
0.16 mmol
Type
reactant
Reaction Step One
Name
1-acetylpiperazine
Quantity
0.83 mmol
Type
reactant
Reaction Step Two
Name
2-methylnicotinamide

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:27]=[CH:26][C:5]([C:6]([NH:8]C2C=CC(Cl)=C(NC(=O)C3C=CC=C(Cl)C=3)C=2)=[O:7])=[C:4]([CH3:28])[N:3]=1.C(N1CCNCC1)(=O)C>>[CH3:28][C:4]1[N:3]=[CH:2][CH:27]=[CH:26][C:5]=1[C:6]([NH2:8])=[O:7]

Inputs

Step One
Name
6-chloro-N-(4-chloro-3-(3-chlorobenzamido)phenyl)-2-methylnicotinamide
Quantity
0.16 mmol
Type
reactant
Smiles
ClC1=NC(=C(C(=O)NC2=CC(=C(C=C2)Cl)NC(C2=CC(=CC=C2)Cl)=O)C=C1)C
Step Two
Name
1-acetylpiperazine
Quantity
0.83 mmol
Type
reactant
Smiles
C(C)(=O)N1CCNCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The product was purified by RP-HPLC

Outcomes

Product
Name
2-methylnicotinamide
Type
product
Smiles
CC1=C(C(=O)N)C=CC=N1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.